Cas no 1093261-56-3 (5-chloro-2-(1-methylethyl)-1H-Imidazole-4-carboxaldehyde)

• Product Name: 5-chloro-2-(1-methylethyl)-1H-Imidazole-4-carboxaldehyde
• CAS No: 1093261-56-3
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 1098552
• PubChem ID: 59451483
• Update Time: 2025-04-20

5-chloro-2-(1-methylethyl)-1H-Imidazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(1-methylethyl)-1H-Imidazole-4-carboxaldehyde
• 5-chloro-2-isopropyl-1H-imidazole-4-carbaldehyde
• 4-chloro-2-(1-methylethyl)-1H-imidazole-5-carbaldehyde
• SCHEMBL3029624
• WOVHVJUNBPCKCL-UHFFFAOYSA-N
• 1093261-56-3
• 5-chloro-2-isopropyl-1h-imidazole-4-carboxaldehyde
• DA-37565

• Inchi： 1S/C7H9ClN2O/c1-4(2)7-9-5(3-11)6(8)10-7/h3-4H,1-2H3,(H,9,10)
• InChI Key： WOVHVJUNBPCKCL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N=C(C(C)C)N1

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų